N-(6-methyl-2-pyridinyl)-4-(4-morpholinyl)-3-nitrobenzamide

• IUPAC Name: N-(6-methylpyridin-2-yl)-4-morpholin-4-yl-3-nitrobenzamide
• InChI: InChI=1S/C17H18N4O4/c1-12-3-2-4-16(18-12)19-17(22)13-5-6-14(15(11-13)21(23)24)20-7-9-25-10-8-20/h2-6,11H,7-10H2,1H3,(H,18,19,22)
• InChI Key: ITZZXJCLHWDKKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(=O)C2=CC(=C(C=C2)N3CCOCC3)[N+](=O)[O-]
• Molecular Formula: C17H18N4O4
• Molecular Weight: 342.35 g/mol
• Solubility: 38.1 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(6-methyl-2-pyridinyl)-4-(4-morpholinyl)-3-nitrobenzamide, commonly known as MN-64, is a chemical compound that has attracted significant attention in the scientific community due to its potential application in the field of cancer research. This compound is a small molecule inhibitor of the protein kinase CK2, which is involved in various cellular processes, including cell growth, differentiation, and apoptosis.

Mechanism of Action

MN-64 inhibits the activity of CK2, a protein kinase that plays a crucial role in various cellular processes. CK2 is overexpressed in many cancer cells, and its inhibition has been shown to induce apoptosis and inhibit cell proliferation. MN-64 binds to the ATP-binding site of CK2 and prevents its phosphorylation activity, leading to the inhibition of downstream signaling pathways.
Biochemical and Physiological Effects
MN-64 has been shown to induce apoptosis in cancer cells by activating the caspase pathway. It has also been found to inhibit angiogenesis, the process of forming new blood vessels, which is essential for tumor growth and metastasis. Additionally, MN-64 has been shown to enhance the efficacy of radiation therapy by increasing the DNA damage in cancer cells.

Advantages and Limitations for Lab Experiments

MN-64 has several advantages for lab experiments, including its high potency, selectivity, and low toxicity. However, its low solubility in water and the limited availability of the compound may pose some challenges for its use in experiments.

Future Directions

MN-64 has shown promising results in preclinical studies, and further research is required to determine its efficacy and safety in clinical trials. Some potential future directions for MN-64 research include investigating its combination therapy with other anticancer agents, exploring its use in targeting cancer stem cells, and developing more efficient synthesis methods to improve its availability.
In conclusion, MN-64 is a promising compound that has shown potential as an anticancer agent. Its inhibition of CK2 activity has been found to induce apoptosis, inhibit cell proliferation, and sensitize cancer cells to radiation therapy. Further research is required to determine its efficacy and safety in clinical trials and explore its potential future directions.

Scientific Research Applications

MN-64 has shown promising results in preclinical studies as a potential anticancer agent. It has been found to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. MN-64 has also been shown to sensitize cancer cells to radiation therapy, making it a potential candidate for combination therapy.